62-76-0

Sodium oxalate

In Stock

• CAS RN:
• 62-76-0

• Formula:
• Na2C2O4
  C2Na2O4

• InChI:
• InChI=1S/C2H2O4.2Na/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2

• InChIKey:
• ZNCPFRVNHGOPAG-UHFFFAOYSA-L

• Sodium oxalate is a volumetric standard produced under stringent conditions and analyzed with the highest possible precision. The content determination and homogeneity assessment of the reductometric standard are carried out using volumetric redox titration as the primary analysis method.
  Di-sodium oxalate is a volumetric standard manufactured under stringent conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory.
  Sodium oxalate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
  Sodium oxalate is an organic sodium salt consisting of sodium and oxalate ions in a 2:1 ratio. It has a role as a poison and a reducing agent. It is an oxalate salt and an organic sodium salt. It contains an oxalate(2-).
  A strong di...

Corrin

• CAS RN:
• 262-76-0

• Formula:
• C19H22N4

• InChI:
• InChI=1S/C19H22N4/c1-3-14-10-16-5-7-18(22-16)19-8-6-17(23-19)11-15-4-2-13(21-15)9-12(1)20-14/h9-11,18-20H,1-8H2/b12-9-,14-10-,15-11-

• InChIKey:
• PXOPDYTVWWQZEK-DPQCFBEESA-N

• Corrin is a tetrapyrrole fundamental parent that is the core macrocycle of vitamin B12. It has a role as a cofactor. It is a member of corrins and a tetrapyrrole fundamental parent.

Tert-butoxycarbonylamino-(4-methoxy-phenyl)-acetic acid

In Stock

• CAS RN:
• 55362-76-0

• Formula:
• C14H19NO5

• InChI:
• InChI=1S/C14H19NO5/c1-14(2,3)20-13(18)15-11(12(16)17)9-5-7-10(19-4)8-6-9/h5-8,11H,1-4H3,(H,15,18)(H,16,17)

• InChIKey:
• JRUKDUAEXGBAKC-UHFFFAOYSA-N

• Tert-butoxycarbonylamino-(4-methoxy-phenyl)-acetic acid is a useful research compound. Its molecular formula is C14H19NO5 and its molecular weight is 281.3 g/mol. The purity is usually 95%.

sec-Butyl Acetoacetate

In Stock

• CAS RN:
• 13562-76-0

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-4-7(3)11-8(10)5-6(2)9/h7H,4-5H2,1-3H3

• InChIKey:
• QSTNBMLCULGCQE-UHFFFAOYSA-N

• Sec-Butyl Acetoacetate is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.

(E)-ethyl 2-(2-cyano-3-(5-(3-nitrophenyl)furan-2-yl)acrylamido)benzoate

In Stock

• CAS RN:
• 327062-76-0

• Formula:
• C23H17N3O6

• InChI:
• InChI=1S/C23H17N3O6/c1-2-31-23(28)19-8-3-4-9-20(19)25-22(27)16(14-24)13-18-10-11-21(32-18)15-6-5-7-17(12-15)26(29)30/h3-13H,2H2,1H3,(H,25,27)/b16-13+

• InChIKey:
• VXHXNBIZFVCTCD-DTQAZKPQSA-N

• (E)-ethyl 2-(2-cyano-3-(5-(3-nitrophenyl)furan-2-yl)acrylamido)benzoate is a useful research compound. Its molecular formula is C23H17N3O6 and its molecular weight is 431.404. The purity is usually 95%.

4'-Methyl-3-thiomorpholinomethylbenzophenone

In Stock

• CAS RN:
• 898762-76-0

• Formula:
• C19H21NOS

• InChI:
• InChI=1S/C19H21NOS/c1-15-5-7-17(8-6-15)19(21)18-4-2-3-16(13-18)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• CKHGSSYIUKJBHX-UHFFFAOYSA-N

• 4'-Methyl-3-thiomorpholinomethylbenzophenone is a useful research compound. Its molecular formula is C19H21NOS and its molecular weight is 311.4 g/mol. The purity is usually 95%.

7-chloro-N-(3,4-dimethoxyphenethyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide

In Stock

• CAS RN:
• 1111062-76-0

• Formula:
• C21H18ClN3O4S2

• InChI:
• InChI=1S/C21H18ClN3O4S2/c1-28-15-6-3-11(9-16(15)29-2)7-8-23-20(27)17-18-24-19(26)13-10-12(22)4-5-14(13)25(18)21(30)31-17/h3-6,9-10H,7-8H2,1-2H3,(H,23,27)(H,24,26)

• 7-chloro-N-(3,4-dimethoxyphenethyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide is a useful research compound. Its molecular formula is C21H18ClN3O4S2 and its molecular weight is 475.96. The purity is usually 95%.

6-[(2-Methoxyphenoxy)methyl]-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 1190262-76-0

• Formula:
• C16H19N5O3S

• InChI:
• InChI=1S/C16H19N5O3S/c1-22-12-4-2-3-5-13(12)24-11-15-19-21-14(17-18-16(21)25-15)10-20-6-8-23-9-7-20/h2-5H,6-11H2,1H3

• InChIKey:
• AYZXHITWASHXOW-UHFFFAOYSA-N

• 6-[(2-Methoxyphenoxy)methyl]-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C16H19N5O3S and its molecular weight is 361.4g/mol. The purity is usually 95%.

7-Bromo-5-(trifluoromethyl)quinoline

In Stock

• CAS RN:
• 1239462-76-0

• Formula:
• C10H5BrF3N

• InChI:
• InChI=1S/C10H5BrF3N/c11-6-4-8(10(12,13)14)7-2-1-3-15-9(7)5-6/h1-5H

• InChIKey:
• OGJZONCPAJZGDD-UHFFFAOYSA-N

• 7-Bromo-5-(trifluoromethyl)quinoline is a useful research compound. Its molecular formula is C10H5BrF3N and its molecular weight is 276.056. The purity is usually 95%.

2-(2-Methoxyphenoxy)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797062-76-0

• Formula:
• C18H21N3O4

• InChI:
• InChI=1S/C18H21N3O4/c1-23-15-5-2-3-6-16(15)24-13-18(22)21-11-8-14(9-12-21)25-17-7-4-10-19-20-17/h2-7,10,14H,8-9,11-13H2,1H3

• InChIKey:
• UQYWKKZIRBVAMN-UHFFFAOYSA-N

• 2-(2-Methoxyphenoxy)-1-(4-(pyridazin-3-yloxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.